Cas no 123392-43-8 (5-Methoxy-1-benzothiophene-3-carboxylic acid)

• Product Name: 5-Methoxy-1-benzothiophene-3-carboxylic acid
• CAS No: 123392-43-8
• MF: C₁₀H₈O₃S
• MW: 208.233721733093
• MDL: MFCD19440790
• CID: 1067873
• PubChem ID: 12093317
• Update Time: 2025-04-20

5-Methoxy-1-benzothiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-1-benzothiophene-3-carboxylic acid
• 5-Methoxybenzo[b]thiophene-3-carboxylic acid
• SS-4531
• AKOS016028549
• 123392-43-8
• SCHEMBL6130765
• A925851
• CS-0442980
• 5-methoxybenzo[b]thiophene-3-carboxylicacid
• JMQUXSAXYAFAHM-UHFFFAOYSA-N
• 5-methoxy-3-benzo[b]thiophenecarboxylic acid
• MFCD19440790
• 1(3H)-Isobenzofuranone,5-methoxy-3,6-dimethyl-3-(2-propenyl)

• MDL： MFCD19440790
• Inchi： 1S/C10H8O3S/c1-13-6-2-3-9-7(4-6)8(5-14-9)10(11)12/h2-5H,1H3,(H,11,12)
• InChI Key： JMQUXSAXYAFAHM-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)C2C=C(C=CC1=2)OC

Computed Properties

• Exact Mass: 208.01941529g/mol
• Monoisotopic Mass: 208.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Density: 1.392